Cas no 1806095-06-6 (3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1806095-06-6
• MF: C₈H₃BrClF₆NO
• MW: 358.462941408157
• CID: 4927771
• Update Time: 2025-07-24

3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3BrClF6NO/c9-4-1-3(2-10)5(7(11,12)13)17-6(4)18-8(14,15)16/h1H,2H2
• InChI Key： OVLXZWLZYYJQLN-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)(F)F)C(CCl)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.4
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Introduction to 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806095-06-6)

3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806095-06-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a bromo substituent, a chloromethyl moiety, and two trifluoromethyl groups, makes it a valuable building block for designing novel therapeutic agents.

The pyridine core of this compound imparts unique electronic and steric properties, which are critical for modulating biological activity. Pyridine derivatives are widely recognized for their role in drug discovery, particularly in the development of small-molecule inhibitors targeting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The specific arrangement of substituents on the pyridine ring in 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine enhances its potential as a pharmacophore, enabling precise interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Researchers have leveraged these tools to predict the binding affinity and metabolic stability of derivatives derived from 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, facilitating the rational design of next-generation drugs. The trifluoromethoxy and trifluoromethyl groups, in particular, are known for their ability to enhance lipophilicity and metabolic stability, which are crucial factors in drug efficacy and bioavailability.

In the realm of medicinal chemistry, the bromo and chloromethyl functional groups provide reactive sites for further chemical modifications. These groups are often employed in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing complex molecular architectures. The versatility of 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine as a synthetic intermediate has been demonstrated in several recent studies published in leading scientific journals.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By incorporating the structural features of 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine into kinase inhibitor scaffolds, researchers have been able to design molecules with improved selectivity and potency. For instance, studies have shown that derivatives of this compound exhibit promising activity against tyrosine kinases, which are key targets in cancer therapy.

The impact of fluorinated aromatic compounds on drug development cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant improvements in pharmacokinetic properties. In the case of 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, the presence of multiple fluorinated substituents contributes to its high lipophilicity and resistance to metabolic degradation. These attributes make it an attractive candidate for further exploration in drug discovery programs.

Furthermore, the synthesis of 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine itself represents a challenge that has been addressed through innovative synthetic strategies. Researchers have developed multi-step synthetic routes that optimize yield and purity while minimizing side reactions. These methodologies underscore the importance of robust synthetic chemistry in enabling access to complex bioactive molecules.

As interest in fluorinated compounds continues to grow, so does the demand for high-quality starting materials like 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine. Manufacturers specializing in fine chemicals have invested heavily in advanced production technologies to meet this demand. The result is a steady supply of high-purity compounds that support cutting-edge research across academia and industry.

The future prospects for derivatives of 3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine remain exciting. Ongoing research is exploring new applications in areas such as antiviral therapy and central nervous system disorders. The ability to modify this compound’s structure while retaining its core pharmacological properties offers endless possibilities for innovation.

In conclusion,3-Bromo-5-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806095-06-6) is a cornerstone molecule in modern pharmaceutical research. Its unique structural features make it an invaluable tool for designing novel therapeutic agents with enhanced efficacy and improved pharmacokinetic profiles. As scientific understanding evolves, so too will the applications and significance of this remarkable compound.